Cas no 807284-07-7 (1,2-Benzenediol, 4-[1-hydroxy-2-[(2-hydroxyethyl)amino]ethyl]- (9CI))

• Product Name: 1,2-Benzenediol, 4-[1-hydroxy-2-[(2-hydroxyethyl)amino]ethyl]- (9CI)
• CAS No: 807284-07-7
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 714886
• PubChem ID: 3027640
• Update Time: 2025-04-19

1,2-Benzenediol, 4-[1-hydroxy-2-[(2-hydroxyethyl)amino]ethyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-[1-hydroxy-2-[(2-hydroxyethyl)amino]ethyl]- (9CI)
• 1,2-Benzenediol,4-[1-hydroxy-2-[(2-hydroxyethyl)amino]ethyl]-
• 1,2-Benzenediol,4-[1-hydroxy-2-[(2-hydroxyethyl)amino]ethyl]-(9ci)
• 807284-07-7
• Benzyl alcohol, 3,4-dihydroxy-alpha-((2-hydroxyethylamino)methyl)-
• Protocatechuyl alcohol, alpha-((2-hydroxyethylamino)methyl)-
• NIOSH/DO1460000
• DO14600000
• 3,4-Dihydroxy-alpha-((2-hydroxyethylamino)methyl)benzyl alcohol

• Inchi： 1S/C10H15NO4/c12-4-3-11-6-10(15)7-1-2-8(13)9(14)5-7/h1-2,5,10-15H,3-4,6H2
• InChI Key： LQYLOLAEGQDABH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)O)O)CNCCO

Computed Properties

• Exact Mass: 213.1
• Monoisotopic Mass: 213.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.1
• Topological Polar Surface Area: 93Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols